Cas no 2228418-17-3 (3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid
• CAS No: 2228418-17-3
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 5890856
• PubChem ID: 165828047
• Update Time: 2025-10-31

3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid
• 2228418-17-3
• EN300-1934509

• Inchi： 1S/C11H13BrO4/c1-15-8-5-3-4-7(10(8)12)6-9(16-2)11(13)14/h3-5,9H,6H2,1-2H3,(H,13,14)
• InChI Key： VTARUCIDOKJAFJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)OC)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid

Introduction to 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid (CAS No. 2228418-17-3)

3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228418-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural motifs that include a brominated phenyl ring and methoxy-substituted propanoic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 3-position with a methoxy group. This arrangement creates a highly reactive system, enabling various chemical transformations that are useful in drug discovery and development. The carboxylic acid group at the 2-methoxypropanoic side chain further enhances its utility as a synthetic precursor, facilitating the formation of esters, amides, and other derivatives that are commonly employed in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring brominated aromatic rings, due to their ability to modulate biological pathways through selective binding interactions. The bromo-phenyl moiety in 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid has been particularly studied for its role in enhancing receptor affinity and metabolic stability, which are critical factors in drug design. Additionally, the methoxy substituents contribute to lipophilicity and solubility profiles, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid is its versatility as a building block in synthetic chemistry. Researchers have leveraged its structural features to develop novel scaffolds for small molecule drugs targeting various diseases, including cancer, inflammation, and neurological disorders. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes implicated in disease progression. The ability to modify both the aromatic ring and the aliphatic side chain allows for fine-tuning of pharmacokinetic properties, such as bioavailability and half-life.

The synthesis of 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key steps often include bromination followed by methylation or etherification at specific positions on the phenyl ring. The introduction of the carboxylic acid functionality at the 2-position is achieved through oxidation or hydrolysis techniques. These synthetic pathways highlight the compound's importance as a synthetic intermediate and underscore its accessibility for further derivatization.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying bioactive compounds like 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid. Molecular docking simulations have been used to predict binding interactions with target proteins, providing insights into potential drug-like properties before experimental validation. Such computational approaches have accelerated the discovery pipeline by allowing researchers to prioritize promising candidates based on their predicted efficacy and selectivity.

In clinical research settings, analogs of 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid have been investigated for their therapeutic potential. Preliminary studies suggest that certain derivatives may possess anti-proliferative effects against cancer cell lines by interfering with key signaling pathways. The structural features of these compounds contribute to their ability to disrupt molecular machinery involved in tumor growth and metastasis. While further clinical trials are necessary to confirm these findings, such early results highlight the compound's relevance in oncology research.

The role of functional groups like bromine and methoxy in modulating pharmacological activity has been well-documented in literature. The electron-withdrawing nature of bromine enhances electrophilicity at certain reaction centers, while methoxy groups introduce hydrophobicity and electronic effects that influence binding affinity. These characteristics make 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid a versatile scaffold for designing molecules with tailored biological activities.

Industrial applications of this compound are also emerging, particularly in specialty chemical manufacturing where precise molecular structures are required for high-performance materials or agrochemicals. Its stability under various conditions makes it suitable for large-scale synthesis without significant degradation issues. Furthermore, its compatibility with green chemistry principles has been explored, with efforts to optimize synthetic routes for reduced environmental impact.

Future directions in research on 3-(2-bromo-3-methoxyphenyl)-2-methoxypropanoic acid may focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers aim to identify derivatives with improved pharmacological profiles or novel mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in this area.

The growing body of literature on this compound underscores its significance as both a research tool and a potential therapeutic agent. Its unique structural features offer opportunities for developing next-generation drugs with enhanced efficacy and safety profiles. As computational methods continue to evolve alongside experimental techniques, understanding the full potential of CAS No. 2228418-17-3 will undoubtedly expand further.